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Compound of Interest

Compound Name: 7-TFA-ap-7-Deaza-ddG

Cat. No.: B8818192 Get Quote

Essential Safety and Handling Guide for 7-TFA-
ap-7-Deaza-ddG
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for 7-TFA-ap-7-Deaza-ddG, a modified nucleoside used in laboratory and

manufacturing settings. The following procedures for personal protective equipment (PPE),

handling, and disposal are critical for minimizing risk and ensuring a safe laboratory

environment.

Personal Protective Equipment (PPE) and Safety
Measures
A thorough risk assessment should be conducted before handling 7-TFA-ap-7-Deaza-ddG.

The following table summarizes the required personal protective equipment and safety

protocols to be implemented.
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Equipment/Procedure Specification

Eye Protection

Safety goggles with side-shields are mandatory

to protect against splashes and airborne

particles.[1]

Hand Protection

Wear protective gloves. The specific glove

material should be selected based on a risk

assessment and compatibility with the

substance and solvents used.

Skin and Body Protection
Impervious clothing, such as a lab coat, is

required to prevent skin contact.[1]

Respiratory Protection

A suitable respirator should be used, especially

in cases of dust or aerosol formation.[1] Use

only in areas with appropriate exhaust

ventilation.[1]

Engineering Controls

Work should be conducted in a well-ventilated

area.[1] An accessible safety shower and eye

wash station must be available in the immediate

work area.

Hygiene Measures
Wash skin thoroughly after handling. Do not eat,

drink, or smoke when using this product.

First Aid: Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present.

Separate eyelids to ensure adequate flushing

and promptly call a physician.

First Aid: Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and seek medical attention.

First Aid: Ingestion
If swallowed, call a poison center or doctor if

you feel unwell. Rinse mouth with water.
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Precautions for Safe Handling:

Avoid inhalation of dust and aerosols.

Prevent contact with eyes and skin.

All handling should be performed in a designated area with adequate exhaust ventilation.

Conditions for Safe Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

Operational Plan: Spillage and Disposal
Spill Containment and Cleanup:

In the event of a spill, it is crucial to collect the spillage to prevent environmental contamination.

Clean all spills in a safe and timely manner.

Waste Disposal:

Dispose of the contents and container at an approved waste disposal plant. It is imperative to

avoid releasing the chemical into the environment, as it is very toxic to aquatic life with long-

lasting effects. Keep the product away from drains, water courses, and the soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b8818192?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC46543.html
https://www.benchchem.com/product/b8818192#personal-protective-equipment-for-handling-7-tfa-ap-7-deaza-ddg
https://www.benchchem.com/product/b8818192#personal-protective-equipment-for-handling-7-tfa-ap-7-deaza-ddg
https://www.benchchem.com/product/b8818192#personal-protective-equipment-for-handling-7-tfa-ap-7-deaza-ddg
https://www.benchchem.com/product/b8818192#personal-protective-equipment-for-handling-7-tfa-ap-7-deaza-ddg
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8818192?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8818192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

